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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing

sample contamination during the collection of volatile organic compounds (VOCs). Adherence

to proper sampling protocols is critical for obtaining accurate and reliable data.

Troubleshooting Guides
This section addresses specific issues that can arise during VOC sample collection and

provides step-by-step guidance to resolve them.

Issue: High Levels of Background VOCs in Blanks
Question: My trip blanks and field blanks are showing significant levels of VOCs that are also

present in my samples. How can I identify and eliminate the source of this background

contamination?

Answer:

Contamination in blank samples indicates that external factors are compromising your sample

integrity. A systematic approach is necessary to identify and eliminate the source.

Troubleshooting Steps:
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Isolate the Contamination Source:

Trip Blanks vs. Field Blanks: Compare the VOC profiles of your trip blanks and field

blanks.

If trip blanks (which are not opened in the field) show contamination, the source is likely

from the sample containers, the laboratory water used to prepare the blank, or

contamination during transport and storage.[1][2][3]

If field blanks show higher levels of contamination than trip blanks, the source is likely

from the sampling environment or the sampling process itself.[1][2][3]

Equipment Blanks: Analyze equipment blanks (rinsate blanks) to determine if your

sampling equipment is the source of contamination after cleaning.[3]

Evaluate and Mitigate Common Contamination Sources:

Sample Containers and Septa: Use pre-cleaned, certified vials with low-bleed septa to

prevent leaching of VOCs.[4]

Transport and Storage: Transport samples in a clean, dedicated cooler. Do not store or

transport samples near solvents, fuels, or other sources of VOCs. Ensure the vehicle used

for transport is well-ventilated and free of chemical odors.

Sampling Environment:

Avoid sampling near running vehicles or generators, as exhaust fumes are a major

source of VOC contamination.

Be aware of airborne contaminants from nearby industrial activities, traffic, or even

personal care products worn by sampling personnel.

Sampling Personnel:

Wear powder-free nitrile gloves and change them frequently, especially after touching

any potentially contaminated surfaces.

Avoid using perfumes, colognes, or scented lotions on sampling days.
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Ensure clothing has not been recently dry-cleaned or exposed to strong chemical odors.

Issue: Inconsistent or Non-Reproducible VOC
Concentrations in Replicate Samples
Question: I am collecting duplicate or replicate samples, but the VOC concentrations are highly

variable. What could be causing this inconsistency?

Answer:

Inconsistent results in replicate samples suggest variability in your sample collection technique

or non-homogeneity of the sample matrix.

Troubleshooting Steps:

Standardize Your Sampling Technique:

Water Sampling: Ensure a consistent flow rate when filling vials. For tap water, let the

water run for a sufficient time to flush the lines before sampling.[4][5] Avoid aerating the

sample as it can lead to loss of volatile compounds.

Soil Sampling: When collecting soil cores, ensure each replicate is taken from the same

depth and soil horizon. Homogenizing the soil before subsampling is generally not

recommended for VOCs due to potential volatilization losses.

Fill Vials Consistently: Fill vials to just overflowing to create a positive meniscus,

eliminating headspace where VOCs can partition.[4] After capping, invert the vial and tap it

to ensure no air bubbles are present. If bubbles are present, discard the sample and

collect a new one.[4][5]

Evaluate Sample Matrix Heterogeneity:

For soil and sediment samples, the distribution of VOCs can be highly variable. Collecting

multiple increments to form a composite sample (for non-volatile analyses) or taking

several discrete samples from the target area can help to better characterize the site. For

VOCs, however, it is often preferred to analyze multiple discrete samples to understand

the spatial variability.
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Check for Cross-Contamination Between Samples:

Use fresh, clean sampling equipment for each sample. If equipment is reused, it must be

thoroughly decontaminated between sampling points.

Handle one sample at a time to avoid mix-ups or cross-contamination.

Frequently Asked Questions (FAQs)
Q1: What is the difference between a trip blank, a field blank, and an equipment blank, and why

are they all necessary?

A1: Each type of blank serves a unique purpose in identifying sources of contamination:

Trip Blank: A sample of analyte-free water prepared in the lab, transported to the sampling

site, and returned to the lab without being opened. It is used to detect contamination from

sample containers, transport, and storage.[1][2][3]

Field Blank: A sample of analyte-free water that is opened and exposed to the sampling

environment at the site. It is used to assess contamination from the ambient air at the

sampling location.[1][2][3]

Equipment Blank (Rinsate Blank): A sample of analyte-free water that is rinsed through

decontaminated sampling equipment. It is used to verify the effectiveness of the cleaning

procedures.[3]

Using all three types of blanks allows for a systematic investigation into the source of any

detected contamination.

Q2: How should I clean my sampling equipment to prevent cross-contamination?

A2: A rigorous cleaning protocol is essential. A general procedure for cleaning stainless steel

sampling equipment is as follows:

Pre-rinse: Rinse with tap water to remove gross contamination.

Detergent Wash: Wash with a laboratory-grade, phosphate-free detergent.
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Tap Water Rinse: Rinse thoroughly with tap water.

Solvent Rinse (if necessary): Rinse with an appropriate solvent (e.g., methanol, hexane) if

organic contamination is suspected and the equipment is compatible.

Deionized Water Rinse: Rinse multiple times with deionized water.

Air Dry: Allow to air dry in a clean environment.

Storage: Wrap in aluminum foil or store in a clean, sealed container until use.

Q3: What type of sample vials should I use for VOC collection?

A3: Use 40-mL borosilicate glass vials with open-top screw caps and PTFE-lined silicone

septa.[5] It is recommended to use vials that have been pre-cleaned and certified by the

manufacturer to be free of VOC contamination.

Q4: Can I use plastic tubing for collecting water samples for VOC analysis?

A4: It is generally not recommended to use plastic tubing, as phthalates and other VOCs can

leach from the plastic and contaminate the sample. If tubing is necessary, use materials with

low potential for leaching, such as Teflon® or stainless steel. It is crucial to run an equipment

blank through the tubing to check for any contamination.

Q5: How long can I store my VOC samples before analysis?

A5: The holding time for VOC samples is typically 14 days if they are properly preserved

(acidified to a pH <2 with hydrochloric acid) and stored at 4°C.[6] For un-preserved soil

samples, the holding time can be as short as 48 hours.[7] Always check with your analytical

laboratory for their specific requirements.

Data Presentation
Table 1: Comparison of VOC Concentrations in Aerosol Spray Products Using Different

Sampling Methods

This table presents data from a study comparing two sampling methods for VOCs in consumer

aerosol sprays: perforating the can and transferring the contents, versus spraying the product

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.lyellcollection.org/doi/10.1144/SP492-2020-58
https://www.eurofinsus.com/media/29705/sampling-for-volatile-organic-compounds-in-soil-by-epa-method-5035-and-5035a.pdf
https://www.epa.gov/sites/default/files/2015-06/documents/Soil-Sampling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


into a vial. The data shows that the spraying method, which more closely mimics consumer

use, can result in significantly higher measured concentrations of certain VOCs.[8][9]

Volatile Organic
Compound

Perforating Method
(μg/g)

Spraying Method
(μg/g)

Fold Increase
(Spraying vs.
Perforating)

Toluene Varies by product Varies by product 1.80

Ethylbenzene Varies by product Varies by product 2.10

p-Xylene Varies by product Varies by product 2.25

o-Xylene Varies by product Varies by product 2.03

Styrene Varies by product Varies by product 1.28

Data summarized from a comparative study on aerosol spray sampling methods. Absolute

concentrations varied significantly between different products. The fold increase represents the

average difference observed across multiple products.[8][9]

Experimental Protocols
Protocol 1: Collection of VOC Samples from Water
This protocol is a general guideline for collecting water samples for VOC analysis. It is based

on common procedures found in EPA methods and other standard operating procedures.

Materials:

40-mL pre-cleaned amber glass vials with PTFE-lined septa

Hydrochloric acid (HCl) solution for preservation (if required)

Powder-free nitrile gloves

Cooler with ice

Chain of custody forms and labels
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Procedure:

Preparation:

Put on a new pair of nitrile gloves.

Label the sample vials with the sample ID, date, time, and requested analysis.

If sampling from a tap, remove any aerators or hoses and let the cold water run for at least

5-10 minutes to flush the system.[4][10]

Sample Collection:

Reduce the water flow to a slow, steady stream to minimize turbulence and aeration.

Tilt the vial slightly and place it under the stream of water.

Fill the vial until the water forms a convex meniscus at the top. Do not rinse the vial,

especially if it contains a preservative.

Preservation (if required):

If required, add the specified amount of HCl preservative to the vial.

Capping and Checking for Air Bubbles:

Carefully place the cap on the vial and tighten it securely.

Invert the vial and tap it gently to check for air bubbles. If any bubbles are present, uncap

the vial, add a small amount of additional sample water, and recap. Repeat until no

bubbles are present.[4][5]

Storage and Transport:

Place the sealed vials in a cooler with ice immediately after collection.

Complete the chain of custody form and transport the samples to the laboratory for

analysis.
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Protocol 2: Collection of VOC Samples from Soil using
EPA Method 5035A
This protocol provides a summary of the procedures for collecting soil samples for VOC

analysis according to EPA Method 5035A, which is designed to minimize volatilization losses.

Materials:

EnCore® sampler or similar soil coring device

40-mL pre-weighed vials containing a preservative (methanol or sodium bisulfate) or empty

vials for unpreserved samples

Spatula or other sampling tool

Powder-free nitrile gloves

Cooler with ice

Chain of custody forms and labels

Procedure:

Preparation:

Clear the ground surface of any debris.

Using a decontaminated tool, expose a fresh surface of the soil to be sampled.

Sample Collection (Low Concentration <200 µg/kg):

Use a soil coring device (e.g., EnCore® sampler) to collect a 5-gram plug of soil.

Immediately extrude the soil sample into a pre-weighed 40-mL vial containing a sodium

bisulfate solution or into an empty vial for unpreserved analysis.[6][7]

Wipe the outside of the vial clean and cap it securely.
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Alternatively, collect the sample in an EnCore® sampler, cap it, and ship it to the lab for

preservation within 48 hours.[6][7]

Sample Collection (High Concentration >200 µg/kg):

Collect a 5-gram soil plug using a coring device.

Immediately extrude the soil into a pre-weighed 40-mL vial containing methanol.[6][11]

Wipe the outside of the vial clean and cap it securely.

Storage and Transport:

Place the vials in a cooler with ice immediately.

Unpreserved samples must be analyzed or preserved by the laboratory within 48 hours of

collection.[7] Methanol-preserved samples have a longer holding time.

Complete the chain of custody form and ship the samples to the laboratory via overnight

delivery.
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Caption: Potential sources of VOC sample contamination.
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Caption: Troubleshooting workflow for identifying contamination sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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